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Compound of Interest

Compound Name: ZONYL FS-300

Cat. No.: B1180619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

ZONYL FS-300 is a non-ionic, telomer-based fluorosurfactant known for its exceptional ability

to reduce surface tension in aqueous systems.[1] Developed by DuPont, this surfactant is

widely utilized in various industrial and research applications for its excellent wetting,

spreading, and leveling properties.[1][2] It is a water-soluble and solvent-free formulation,

making it compatible with a wide range of other surfactants.[1][3]

Core Chemical Identity and Structure
ZONYL FS-300 is not a single chemical entity but rather a mixture of ethoxylated fluorotelomer

alcohols. Its general chemical structure is represented by the formula:

F(CF₂)yCH₂CH₂O(CH₂CH₂O)xH

Where:

F(CF₂)y constitutes the hydrophobic, perfluorinated "tail" of the surfactant. The synthesis

process, known as telomerization, results in a distribution of fluorinated chain lengths. For

commercial fluorotelomer ethoxylates like ZONYL FS-300, the perfluoroalkyl chain

(composed of 'y' CF₂ units) typically ranges from 6 to 10 carbon atoms.[4]

CH₂CH₂O(CH₂CH₂O)xH forms the hydrophilic, polyethylene glycol "head." The 'x' represents

the number of ethylene oxide units, which also has a distribution, commonly between 0 and
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13.[4]

The unique properties of ZONYL FS-300 derive from the potent fluorophobic nature of its

perfluorinated tail.[2] When added to water, these molecules migrate to the air-liquid interface,

orienting their fluorocarbon tails away from the water. This forms a densely packed layer that

disrupts the cohesive hydrogen bonds between water molecules, leading to a significant

reduction in surface tension.[2]

Physicochemical Properties
The quantitative properties of ZONYL FS-300 are summarized in the table below. The product

is typically supplied as a 40% by weight solution of the active surfactant in water.[3]

Property Value Source(s)

CAS Number 197664-69-0 [1]

Appearance Clear yellow liquid [3]

Type Non-ionic Fluorosurfactant [1][3]

Specific Gravity (at 25°C) 1.13 [3]

Density (at 20°C) 1.10 ± 0.05 g/mL

Melting Point -5 °C

Boiling Point 100 °C (of aqueous solution)

Critical Micelle Conc. (CMC) 0.9 µmol/L [1]

Solubility

>40% in water; >2 wt% in IPA,

methanol, acetone; 1 wt% in

THF; Insoluble in toluene, n-

heptane

[3]

Synthesis Pathway and Experimental Workflows
The production and application of ZONYL FS-300 involve distinct chemical and procedural

workflows. The following diagrams illustrate the general synthesis pathway and a common

experimental protocol for one of its key applications.
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Synthesis of ZONYL FS-300
The synthesis is a two-stage process beginning with the creation of the fluorinated alcohol

precursor, followed by the addition of the hydrophilic ethoxy chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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